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Compound of Interest

Compound Name: Viloxazine

Cat. No.: B1201356

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential
safety and logistical information for the handling of Viloxazine, a compound used in the
treatment of Attention Deficit Hyperactivity Disorder (ADHD).[1][2] The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to minimize risk and ensure operational safety.

Hazard Identification and Toxicological Data

Viloxazine hydrochloride is classified as harmful if swallowed. It is also suspected of damaging
fertility or the unborn child and may cause damage to organs. While it is generally not
considered a skin or eye irritant, direct contact should be avoided.

The following table summarizes key toxicological data for Viloxazine.

Metric Value Species Route Citation
LD50 480 mg/kg Mouse Oral
LD50 2 g/kg Rat Oral
TDLO 30 mg/kg Woman Oral
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Personal Protective Equipment (PPE) and
Engineering Controls

A systematic approach to safety involves a combination of engineering controls and
appropriate PPE.

Engineering Controls:

» Ventilation: All handling of Viloxazine powder should be conducted in a well-ventilated area.
A laboratory fume hood or other local exhaust ventilation is recommended to minimize
inhalation exposure.[3][4][5]

o Safety Stations: An accessible safety shower and eye wash station must be available in the
laboratory.[4][5]

Personal Protective Equipment:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[3][6]

» Hand Protection: Chemical-resistant, impervious gloves must be worn.[6] Nitrile rubber
gloves with a minimum thickness of 0.11 mm are recommended, offering a breakthrough
time of approximately 480 minutes.[6] Gloves must be inspected prior to use and hands
should be washed thoroughly after handling.[3][7]

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, or other suitable protective
clothing.[6] Some sources recommend fire/flame resistant and impervious clothing.[3][7]

¢ Respiratory Protection: Under normal conditions with adequate engineering controls,
respiratory protection is not typically required.[6] If dust formation is likely or ventilation is
inadequate, a NIOSH-approved N100 or CEN-approved FFP3 particulate respirator should
be used.[3] If a respirator is the sole means of protection, a full-face supplied air respirator is
necessary.[3]

Operational and Disposal Plans
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Adherence to strict procedural guidelines is critical for safety and for maintaining the integrity of
research.

Handling and Storage Procedures

o Safe Handling: Avoid all direct contact with skin and eyes.[3] Measures should be taken to
prevent the formation of dust and aerosols.[3][5] Do not eat, drink, or smoke in areas where
Viloxazine is handled.[6]

o Storage: Store Viloxazine in a tightly closed container in a dry, cool, and well-ventilated
place.[3][6] Some suppliers recommend refrigerated storage conditions.[3]

Accidental Release Measures

In the event of a spill:

Avoid dust formation.[7]

Evacuate unnecessary personnel and ensure adequate ventilation.[7][8]

Wear the full personal protective equipment as described above.[3]

Sweep or vacuum the spilled material into a suitable, closed container for disposal.[3] Do not
use methods that generate dust.

Thoroughly clean the surface to remove any residual contamination.[3]

Disposal Plan

Unused Viloxazine and contaminated materials should be disposed of as chemical waste.
o Collect waste in a suitable, sealed container.[6]

» Dispose of the contents and container at an approved waste disposal plant, following all
local, state, and federal regulations.[6]

e For general guidance on unused medicines, the FDA suggests that if a take-back program is
not available, the substance can be mixed with an unappealing material (e.g., used coffee
grounds, cat litter), placed in a sealed container, and discarded in the trash.[9][10] However,
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for a laboratory setting, disposal through a certified chemical waste vendor is the appropriate
procedure.

Experimental Protocols

The reviewed safety documents do not contain detailed, step-by-step experimental protocols
for safety assessment. However, metabolism and drug-drug interaction studies are described.
These in vitro studies involved incubating Viloxazine with human hepatic microsomes and
hepatocytes to characterize metabolic pathways, which are primarily mediated by the CYP2D6
enzyme.[11][12]

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of Viloxazine in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Viloxazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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